N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-(2-methylphenoxy)acetamide

• IUPAC Name: N-[(2-hydroxynaphthalen-1-yl)-phenylmethyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C26H23NO3/c1-18-9-5-8-14-23(18)30-17-24(29)27-26(20-11-3-2-4-12-20)25-21-13-7-6-10-19(21)15-16-22(25)28/h2-16,26,28H,17H2,1H3,(H,27,29)
• InChI Key: GLHCJQIWLUMVEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC(C2=CC=CC=C2)C3=C(C=CC4=CC=CC=C43)O
• Molecular Formula: C26H23NO3
• Molecular Weight: 397.5 g/mol

Description

N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-(2-methylphenoxy)acetamide, also known as HNMPA-(AM)3, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-(2-methylphenoxy)acetamide(AM)3 is not fully understood. However, it is believed to act through the inhibition of protein tyrosine phosphatases (PTPs), which are enzymes that play a crucial role in the regulation of cellular signaling pathways. By inhibiting PTPs, N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-(2-methylphenoxy)acetamide(AM)3 can alter the activity of various signaling molecules, leading to the observed biological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-(2-methylphenoxy)acetamide(AM)3 are diverse and depend on the specific application. In cancer research, N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-(2-methylphenoxy)acetamide(AM)3 has been shown to induce cell cycle arrest and apoptosis, inhibit angiogenesis, and enhance the efficacy of chemotherapy. In neurobiology, N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-(2-methylphenoxy)acetamide(AM)3 has been found to protect neurons from oxidative stress and improve cognitive function. In immunology, N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-(2-methylphenoxy)acetamide(AM)3 has been shown to modulate the activity of immune cells and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-(2-methylphenoxy)acetamide(AM)3 is its versatility and potential for use in various research fields. Additionally, its synthetic nature allows for easy modification and optimization of its properties. However, one limitation is the lack of understanding of its mechanism of action, which can make it challenging to interpret the observed biological effects.

Future Directions

There are several future directions for the research and development of N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-(2-methylphenoxy)acetamide(AM)3. One area of interest is the optimization of its properties for specific applications, such as the development of more potent and selective inhibitors of PTPs. Additionally, the identification of its specific targets and signaling pathways could provide insight into its mechanism of action and potential therapeutic applications. Finally, the evaluation of its safety and efficacy in preclinical and clinical trials is necessary for its eventual translation into clinical practice.
In conclusion, N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-(2-methylphenoxy)acetamide(AM)3 is a synthetic compound that has shown potential for therapeutic applications in various fields. Its versatility and potential for modification make it an attractive candidate for further research and development. However, further studies are necessary to fully understand its mechanism of action and evaluate its safety and efficacy for clinical use.

Synthesis Methods

N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-(2-methylphenoxy)acetamide(AM)3 is synthesized through a multi-step process that involves the reaction of 2-hydroxy-1-naphthaldehyde with benzylamine, followed by the reaction of the resulting Schiff base with 2-methylphenol and chloroacetyl chloride. The final product is obtained through the reaction of the intermediate with ammonium hydroxide.

Scientific Research Applications

N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-(2-methylphenoxy)acetamide(AM)3 has been extensively studied for its potential therapeutic applications in various fields, including cancer research, neurobiology, and immunology. In cancer research, N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-(2-methylphenoxy)acetamide(AM)3 has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurobiology, N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-(2-methylphenoxy)acetamide(AM)3 has been found to have neuroprotective effects and improve cognitive function. In immunology, N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-(2-methylphenoxy)acetamide(AM)3 has been shown to modulate immune responses and reduce inflammation.